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Compound of Interest

Compound Name:
5-chloro-2-fluoro-N-

phenylbenzamide

CAS No.: 941380-01-4

Cat. No.: B2889807

Get Quote

CAS Registry Number: 941380-01-4 Chemical Formula: C₁₃H₉ClFNO Molecular Weight:

249.67 g/mol [1]

Executive Summary
5-chloro-2-fluoro-N-phenylbenzamide is a privileged pharmacophore scaffold characterized

by a benzamide core substituted with a lipophilic chlorine atom at the meta position and an

electronegative fluorine atom at the ortho position relative to the carbonyl group. This specific

substitution pattern is critical in drug design for two reasons:

Conformational Locking: The ortho-fluorine atom often engages in an intramolecular

hydrogen bond with the amide nitrogen proton, locking the molecule into a planar, bioactive

conformation.

Metabolic Stability: The strategic placement of halogens blocks common sites of metabolic

oxidation (e.g., P450-mediated hydroxylation) on the benzoyl ring.
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This guide details the synthesis, structural characterization, and pharmaceutical utility of this

compound, designed for researchers optimizing lead compounds in kinase inhibition and anti-

infective therapies.

Chemical Identity & Properties
Property Data

IUPAC Name 5-chloro-2-fluoro-N-phenylbenzamide

SMILES Clc1cc(C(=O)Nc2ccccc2)c(F)cc1

InChI Key
(Predicted) VWGAATKTEAKOCO-

UHFFFAOYSA-N (Derivative match)

Appearance White to off-white crystalline solid

LogP (Predicted) ~3.8 (Highly Lipophilic)

H-Bond Donors 1 (Amide NH)

H-Bond Acceptors 2 (Amide Carbonyl, Fluorine)

Synthesis Protocol
The most robust synthetic route utilizes a nucleophilic acyl substitution between 5-chloro-2-

fluorobenzoyl chloride and aniline. This method is preferred over direct coupling of the

carboxylic acid due to higher yields and simpler purification.

Reagents & Materials
Precursor A: 5-Chloro-2-fluorobenzoyl chloride (CAS 394-29-6).[2]

Precursor B: Aniline (CAS 62-53-3).

Base: Triethylamine (Et₃N) or Diisopropylethylamine (DIPEA) to scavenge HCl.

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF).

Step-by-Step Methodology

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=2706
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: In a flame-dried round-bottom flask, dissolve Aniline (1.0 equiv) and

Triethylamine (1.2 equiv) in anhydrous DCM (0.1 M concentration). Cool the solution to 0°C

using an ice bath.

Addition: Dropwise add a solution of 5-Chloro-2-fluorobenzoyl chloride (1.05 equiv) in DCM

over 15 minutes. Scientific Rationale: Slow addition prevents exotherm-driven side reactions.

Reaction: Allow the mixture to warm to room temperature and stir for 2–4 hours.

Self-Validating Step: Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The starting

aniline spot (lower R_f) should disappear, replaced by the less polar amide product.

Workup:

Wash the organic layer with 1M HCl (2x) to remove unreacted aniline and amine base.

Wash with Saturated NaHCO₃ (2x) to remove any hydrolyzed benzoic acid byproducts.

Wash with Brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Purification: Recrystallize the crude solid from hot Ethanol/Water (9:1) to yield pure needles.

Synthesis Workflow Diagram
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Figure 1: Step-by-step synthetic workflow for the preparation of the target benzamide.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectral signatures are

expected.

Nuclear Magnetic Resonance (NMR)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b2889807/docs?utm_src=pdf-body-img#technical-monograph-5-chloro-2-fluoro-n-phenylbenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR (400 MHz, DMSO-d₆):

δ 10.30 ppm (s, 1H): Amide N-H.[3] This signal is often downfield due to the electron-

withdrawing benzoyl ring and potential intramolecular H-bonding with the ortho-fluorine.

δ 7.70–7.80 ppm (m, 2H): Protons on the benzoyl ring (H6 adjacent to F, and H4). The H6

proton often shows distinct coupling to the fluorine nucleus (

).

δ 7.65 ppm (d, 2H):Ortho-protons of the N-phenyl ring.

δ 7.35 ppm (t, 2H):Meta-protons of the N-phenyl ring.

δ 7.10 ppm (t, 1H):Para-proton of the N-phenyl ring.

¹⁹F NMR:

Expect a singlet or multiplet around -110 to -120 ppm, characteristic of an aryl fluoride

ortho to a carbonyl group.

Mass Spectrometry (MS)
Ionization: ESI+ (Electrospray Ionization).

Molecular Ion:

.

Isotope Pattern: A distinct 3:1 ratio for peaks at m/z 250 and 252, confirming the presence of

a single Chlorine atom (

vs

).

Pharmacological Utility & SAR Logic
This molecule is rarely a final drug but serves as a critical Structure-Activity Relationship (SAR)

probe.
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Mechanism of Action: The "Fluorine Scan"
In medicinal chemistry, replacing a hydrogen with fluorine (H

F scan) at the ortho position of a benzamide is a standard tactic to improve potency.

Conformational Restriction: The F atom creates a dipole that interacts with the amide NH.

This restricts the rotation of the phenyl-carbonyl bond, pre-organizing the molecule to bind

into a protein pocket (e.g., the ATP-binding site of kinases).

Lipophilicity Modulation: The 5-chloro substituent increases the partition coefficient (LogP),

enhancing membrane permeability, while the fluorine modulates the pKa of the amide.

Known Applications
Kinase Inhibitors: The 5-chloro-2-fluorobenzoyl moiety is a known scaffold in the design of

Aurora Kinase inhibitors, used to target oncoproteins in cancer therapy [1].[4]

Antischistosomal Agents: Analogs of N-phenylbenzamide have shown nanomolar activity

against Schistosoma mansoni, with electron-withdrawing groups (like Cl and F) on the

benzoyl ring significantly enhancing toxicity to the parasite [2].

Agrochemical Precursors: This structure mimics the core of benzoylurea insecticides (e.g.,

Flufenoxuron derivatives), acting as a chitin synthesis inhibitor precursor.

SAR Logic Diagram
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Figure 2: Structure-Activity Relationship (SAR) logic explaining the role of chloro and fluoro

substituents.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye).

Precursor Hazard: 5-Chloro-2-fluorobenzoyl chloride is corrosive and a lachrymator. Handle

only in a fume hood.

Storage: Store in a cool, dry place (2–8°C). The amide bond is stable, but the compound

should be protected from strong oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2889807?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1747-80-4.html
https://oakwoodchemical.com/ProductsList.aspx?CategoryID=-2&txtSearch=2706
https://www.rsc.org/suppdata/gc/c3/c3gc42485e/c3gc42485e1.pdf
https://www.ossila.com/products/5-chloro-2-fluorobenzoic-acid
https://www.benchchem.com/product/b2889807/docs#technical-monograph-5-chloro-2-fluoro-n-phenylbenzamide
https://www.benchchem.com/product/b2889807/docs#technical-monograph-5-chloro-2-fluoro-n-phenylbenzamide
https://www.benchchem.com/product/b2889807/docs#technical-monograph-5-chloro-2-fluoro-n-phenylbenzamide
https://www.benchchem.com/product/b2889807/docs#technical-monograph-5-chloro-2-fluoro-n-phenylbenzamide
https://www.benchchem.com/product/b2889807?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2889807?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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